Cas no 1206993-68-1 (7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1206993-68-1
• MF: C₂₄H₂₄N₂O₄S
• MW: 436.523365020752
• CID: 5390195
• Update Time: 2025-06-12

7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C24H24N2O4S/c1-4-29-20-10-9-17(12-21(20)30-5-2)19-14-31-23-22(19)25-15-26(24(23)27)13-16-7-6-8-18(11-16)28-3/h6-12,14-15H,4-5,13H2,1-3H3
• InChI Key： ZCWBVHOAMXQVLY-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(OC)=C2)C(=O)C2SC=C(C3=CC=C(OCC)C(OCC)=C3)C=2N=1

Additional information on 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1206993-68-1)

The compound 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS number 1206993-68-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the thienopyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this compound, including its aromatic rings and functional groups, contribute to its unique chemical and pharmacological properties.

Recent research in the domain of thieno[3,2-d]pyrimidines has highlighted their role as potent scaffolds for the development of novel pharmaceuticals. The presence of both diethoxyphenyl and 3-methoxyphenylmethyl substituents in this molecule imparts specific interactions with biological targets, making it a promising candidate for further investigation. Studies have demonstrated that such modifications can enhance binding affinity and selectivity, which are critical factors in drug design.

In the context of modern drug discovery, the integration of computational methods and high-throughput screening has accelerated the identification of lead compounds. The structural complexity of 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one presents both challenges and opportunities for medicinal chemists. The aromatic system and the presence of multiple heterocyclic rings provide a rich environment for molecular interactions, which can be leveraged to develop drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymatic pathways involved in cancer progression. Preliminary studies have suggested that derivatives of thienopyrimidines can modulate the activity of enzymes such as kinases and phosphodiesterases. The diethoxyphenyl and 3-methoxyphenylmethyl groups are particularly noteworthy, as they have been shown to influence binding kinetics and thermodynamics when interacting with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the desired framework. These methodologies not only ensure high yields but also allow for the introduction of various substituents at strategic positions within the molecule.

From a computational chemistry perspective, molecular modeling has been instrumental in understanding the binding mode of this compound to its target proteins. Techniques such as docking studies and molecular dynamics simulations have provided insights into how the 7-(3,4-diethoxyphenyl)- moiety interacts with receptor sites. This information is crucial for designing analogs with enhanced pharmacological properties.

The pharmacokinetic profile of 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is another area of active investigation. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered to ensure that the compound behaves effectively in vivo. Advances in biopharmaceutical technology have enabled researchers to predict these properties early in the drug development process, thereby reducing time-to-market.

In conclusion, this compound represents a promising lead for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutics. As research continues to uncover new applications for thienopyrimidine derivatives, compounds like 7-(3,4-diethoxyphenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one are poised to play a significant role in addressing unmet medical needs.